Morpholine, 4-((4-(2-chlorophenyl)-9-methyl-6H-thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepin-2-yl)acetyl)-

• CAS No.: 113825-82-4
• Molecular Formula: C21H20ClN5O2S
• Molecular Weight: 441.9 g/mol
• IUPAC Name: 2-[7-(2-chlorophenyl)-13-methyl-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.02,6]trideca-2(6),4,7,10,12-pentaen-4-yl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C21H20ClN5O2S/c1-13-24-25-18-12-23-20(15-4-2-3-5-17(15)22)16-10-14(30-21(16)27(13)18)11-19(28)26-6-8-29-9-7-26/h2-5,10H,6-9,11-12H2,1H3
• InChI Key: NTMMXSYCPSXHFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C3=C(C=C(S3)CC(=O)N4CCOCC4)C(=NC2)C5=CC=CC=C5Cl

Description

Morpholine, 4-((4-(2-chlorophenyl)-9-methyl-6H-thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepin-2-yl)acetyl)- is a useful research compound. Its molecular formula is C21H20ClN5O2S and its molecular weight is 441.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality Morpholine, 4-((4-(2-chlorophenyl)-9-methyl-6H-thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepin-2-yl)acetyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Morpholine, 4-((4-(2-chlorophenyl)-9-methyl-6H-thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepin-2-yl)acetyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Here, [4-(2-chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]-triazolo[4,3-a][1,4]diazepin-2-yl]-methane carboxylic acid (20 g, 0.054 mol), tetrahydrofuran (500 ml) and 1,1'-carbonyldiimidazole (10 g) are stirred for 1 hour at ambient temperature and the solution, now clear, is mixed with morpholine (0.06 mol, 5.2 g). After stirring overnight at ambient temperature, evaporation, taking up in methylene chloride, washing with sodium bicarbonate solution and filtering through a column of SiO2, the title compound (9.4 g), m.p. 143°-144° C., is obtained by recrystallization from ethyl acetate.